1-(3,4-dichlorophenyl)-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(3,4-dichlorophenyl)-N-(pyridin-3-ylmethyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H12Cl2N6/c18-14-4-3-12(6-15(14)19)25-17-13(9-24-25)16(22-10-23-17)21-8-11-2-1-5-20-7-11/h1-7,9-10H,8H2,(H,21,22,23)
• InChI Key: QFPVNMMBQIIXOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC2=C3C=NN(C3=NC=N2)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C17H12Cl2N6
• Molecular Weight: 371.2 g/mol
• CAS No.: 872621-61-9

Description

1-(3,4-dichlorophenyl)-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H12Cl2N6 and its molecular weight is 371.23. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Characterization : This compound is involved in the synthesis of new benzimidazole derivatives and other heterocyclic compounds. For instance, Fikry et al. (2015) demonstrated its use in synthesizing new pyrido[4,3-d]pyrimidin-4(3H)ones and pyrazolo[4,3-c]pyridine-3-amines, showcasing its versatility in organic synthesis (Fikry, Ismail, Said, & Hafez, 2015).

Biological Activity and Pharmaceutical Applications

• Antimicrobial and Anticancer Activity : Titi et al. (2020) explored the biological activity of pyrazole derivatives, including compounds structurally similar to the subject compound. They found that these compounds exhibit significant antimicrobial and anticancer pharmacophore sites (Titi et al., 2020).
• Potential in Antiviral Research : Tantawy et al. (2012) synthesized a series of pyrazole derivatives and evaluated their antiviral activity. This indicates the potential of similar compounds in antiviral research (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).

Chemical Properties and Reactions

• Reactivity and Transformations : El-Deeb et al. (2008) studied the reactivity of related N-arylpyrimidin-2-amine derivatives, which can provide insights into the chemical behavior and possible transformations of the subject compound (El-Deeb, Ryu, & Lee, 2008).
• Heterocyclic Compounds Synthesis : Liu et al. (2016) utilized similar compounds in the synthesis of novel 1-arylpyrazolo[3,4-d]pyrimidine derivatives, highlighting its role in the development of heterocyclic compounds (Liu, Zhang, Song, Cai, & Zhou, 2016).